Cas no 3914-45-2 (2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole)

• Product Name: 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole
• CAS No: 3914-45-2
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• MDL: MFCD08059898
• CID: 875964
• PubChem ID: 16227319
• Update Time: 2025-11-06

2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(chloromethyl)-5-ethyl
• 2-(3-HYDROXYPYRIDIN-2-YL)-2-OXOETHYL BENZOATE
• 2-Chlormethyl-5-ethyl-1,3,4-oxadiazol
• 2-chloromethyl-5-ethyl-[1,3,4]oxadiazole
• 2-chloromethyl-5-ethyl-1,3,4-oxdiazole
• 2-Ethyl-5-chlormethyl-1,3,4-oxadiazol
• 5-(chloromethyl)-2-ethyl-1,3,4-oxadiazole
• EN300-25580
• CS-0451966
• 3914-45-2
• AB43154
• DB-028369
• J-506303
• MFCD08059898
• AKOS000124085
• STK502805
• LS-01396
• DTXSID00585403
• ALBB-003934
• Z211448510
• DTXCID10536168
• SCHEMBL2040652
• AT18836

• MDL： MFCD08059898
• Inchi： 1S/C5H7ClN2O/c1-2-4-7-8-5(3-6)9-4/h2-3H2,1H3
• InChI Key： IBQLBYSHFYJCJG-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(CC)O1

Computed Properties

• Exact Mass: 146.02500
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 1.37080

2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole

Market Research and Analysis of 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole (CAS No. 3914-45-2) in the Chemical-Biomedical Field

The compound 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole (CAS No. 3914-45-2) has garnered significant attention in the chemical-biomedical field due to its unique structural properties and potential applications in drug development and chemical synthesis. This brief market research report aims to provide an in-depth analysis of the current research landscape, market demands, and future prospects for this compound.

Recent studies have highlighted the role of oxadiazole derivatives, such as 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole, in various biomedical applications. These include their use as intermediates in the synthesis of bioactive compounds, their potential as anti-inflammatory or anticancer agents, and their ability to act as ligands in metalloenzyme inhibition. The compound's structure facilitates its participation in nucleophilic substitution reactions, making it a valuable building block in organic synthesis.

Market demand for 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole is driven by its increasing use in academic research and industrial drug discovery programs. Pharmaceutical companies are particularly interested in its ability to enhance the pharmacokinetic properties of candidate drugs through structural modifications. Additionally, the compound's role in the development of novel materials for biotechnology applications further underscores its market relevance.

To assess the current market dynamics, a comprehensive analysis of global suppliers and procurement trends was conducted. Key findings indicate that the demand for this compound is concentrated in regions with advanced pharmaceutical and chemical industries, such as North America, Europe, and parts of Asia-Pacific. Major suppliers are focusing on improving production efficiency and quality control measures to meet the growing demand while maintaining competitive pricing.

In terms of research advancements, recent publications have emphasized the optimization of synthetic pathways for 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole. These studies aim to reduce production costs and minimize environmental impact by employing greener chemical processes. Furthermore, collaborative efforts between academia and industry are fostering innovation in application development.

Looking ahead, the market for 2-(chloromethyl)-5-ethyl-1,3,4-oxadiazole is expected to grow steadily due to its versatility across multiple biomedical applications. However, challenges such as regulatory hurdles and competition from alternative compounds will need to be addressed to sustain this growth trajectory.

In conclusion, 2-(chloromethyl)-5-ethyl-1,3,4 oxadiazole (CAS No. 3914-45_2) represents a promising compound with diverse applications in the chemical-biomedical field. Its continued success will depend on ongoing research into its potential uses and the ability of suppliers to meet evolving market demands efficiently.